2(3H)-Benzofuranone, hexahydro-3,6-dimethyl-
Overview
Description
“2(3H)-Benzofuranone, hexahydro-3,6-dimethyl-” is also known as “3,6-Dimethyl-2,3,3a,4,5,7a-hexahydrobenzofuran”. It has the molecular formula C10H16O and a molecular weight of 152.2334 .
Synthesis Analysis
The synthesis of this compound involves complex chemical reactions. In a Beckmann rearrangement, the oxime of the title compound gave 1,3,4,5,6,7-hexahydro-4,7-dimethyl-3,7-methano-1,4-benzodiazonin-2-one. Hydrolysis of this product with hydrochloric acid gave 4-(2-aminophenyl)-1,4-dimethylpiperidine-2-carboxylic acid, which was converted into its ethyl ester and cyclised in polyphosphoric acid to give back starting material .Molecular Structure Analysis
The molecular structure of this compound is available as a 2D Mol file . The IUPAC Standard InChIKey is KBPPPUZMFQKLNP-UHFFFAOYSA-N .Chemical Reactions Analysis
In a Beckmann rearrangement, the oxime of the title compound gave 1,3,4,5,6,7-hexahydro-4,7-dimethyl-3,7-methano-1,4-benzodiazonin-2-one. Hydrolysis of this product with hydrochloric acid gave 4-(2-aminophenyl)-1,4-dimethylpiperidine-2-carboxylic acid .Physical And Chemical Properties Analysis
The compound has a molecular weight of 152.2334 . Other physical and chemical properties such as boiling point, vapor pressure, and solubility are not explicitly mentioned in the retrieved sources.Scientific Research Applications
Safety Assessment and Environmental Impact
- Genotoxicity and Toxicity : 2(3H)-Benzofuranone, hexahydro-3,6-dimethyl- was evaluated for genotoxicity, repeated dose toxicity, reproductive toxicity, and environmental safety. It was found not to be genotoxic and had a margin of exposure (MOE) >100 for repeated dose toxicity (Api et al., 2018).
- Environmental Standards Compliance : This compound is not a persistent, bioaccumulative, and toxic (PBT) substance according to the International Fragrance Association (IFRA) Environmental Standards, and its risk quotients (PEC/PNEC) are less than 1, indicating a lower environmental risk (Api et al., 2018).
Chemical Synthesis and Reactions
- Selective Oxidation : A study reported a selective, heterogeneous oxidation process using potassium permanganate and cupric sulfate to produce hexahydro-3,6-dimethyl-2(3H)-benzofuranone (Jefford, Li, & Wang, 2003).
- Structural Analysis and Antioxidant Properties : The structures of benzofuranone compounds in solid and solution were examined, and their properties as antioxidants were evaluated, suggesting that these compounds could serve as effective hydrogen-atom-donating antioxidants (Zhu et al., 2011).
- Crystal Structure Study : The crystal structure of a related compound, 3-(3,4-dimethylanilino)-2-benzofuran-1(3H)-one, was analyzed to understand its molecular interactions and conformation (Salim et al., 2015).
Applications in Organic Chemistry
- Lewis Acid Promoted Synthesis : Benzofuranones, including 2(3H)-benzofuranones, are synthesized using Lewis acids, highlighting their potential in creating biologically active compounds (Babu et al., 2007).
- Synthesis of Derivatives : Studies have been conducted on the synthesis of 3(2H)-benzofuranone derivatives, indicating their versatility in organic synthesis (Bokotey et al., 2002).
- Continuous-Flow Synthesis : A continuous-flow system was developed for producing 3-aryl benzofuranones, demonstrating an efficient method for synthesizing these compounds (Xin et al., 2021).
Safety And Hazards
properties
IUPAC Name |
3,6-dimethyl-3a,4,5,6,7,7a-hexahydro-3H-1-benzofuran-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h6-9H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGDINYRLQOKVQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2C(C(=O)OC2C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90888713 | |
Record name | 2(3H)-Benzofuranone, hexahydro-3,6-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90888713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colourless liquid; herbaceous aroma | |
Record name | Dihydromintlactone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1152/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Solubility |
Soluble in water (2.70 g/l at 20C); soluble in white petrolatum (>1000 g/l at 20C), soluble (in ethanol) | |
Record name | Dihydromintlactone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1152/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.016-1.022 (20°) | |
Record name | Dihydromintlactone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1152/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
2(3H)-Benzofuranone, hexahydro-3,6-dimethyl- | |
CAS RN |
92015-65-1 | |
Record name | 3,6-Dimethylhexahydrobenzofuran-2(3H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=92015-65-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Dihydromintlactone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0092015651 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2(3H)-Benzofuranone, hexahydro-3,6-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2(3H)-Benzofuranone, hexahydro-3,6-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90888713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2(3H)-Benzofuranone, hexahydro-3,6-dimethyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.108.387 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIHYDROMINTLACTONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V49A09DWAA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | (+/-)-Dihydromintlactone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032219 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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